2-[6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C21H26FN3O5/c1-28-11-6-23-21(27)15-30-20-14-29-18(12-19(20)26)13-24-7-9-25(10-8-24)17-4-2-16(22)3-5-17/h2-5,12,14H,6-11,13,15H2,1H3,(H,23,27)
• InChI Key: YGYUFDRSEZEKKH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)COC1=COC(=CC1=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O5
• Molecular Weight: 419.4 g/mol
• CAS No.: 898464-95-4

Description

The compound appears to contain a piperazine ring, which is a common structural motif found in many pharmaceuticals due to its ability to positively modulate the pharmacokinetic properties of a drug substance. Piperazine can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Molecular Structure Analysis

The compound contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The presence of the piperazine ring can contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring.

Scientific Research Applications

Synthesis and Structural Analysis

A notable focus in the literature is on the synthesis and structural analysis of compounds related to "2-[6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-(2-methoxyethyl)acetamide." For example, the study by Veerman et al. (2003) details the synthesis of 2,6-bridged piperazine-3-ones, highlighting methods for creating complex piperazine derivatives, which are structurally related to the compound (Veerman et al., 2003). This research contributes to understanding the synthetic pathways that could potentially be applied or adapted for synthesizing the compound of interest.

Biological Activities and Potential Therapeutic Applications

The literature also delves into the biological activities and potential therapeutic applications of compounds structurally similar or related to "this compound." For instance, the investigation by Rasmussen et al. (2005) into FMPD, a compound with a piperazine component, examines its potential as a novel antipsychotic, showing significant receptor affinity and suggesting implications for schizophrenia treatment (Rasmussen et al., 2005). Although the compound of interest is not directly studied, these findings underscore the potential of piperazine derivatives in therapeutic contexts, providing insight into possible applications.